Cas no 534-26-9 (2-methyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-methyl-4,5-dihydro-1H-imidazole
• CAS No: 534-26-9
• MF: C₄H₈N₂
• MW: 84.1197204589844
• MDL: MFCD00051490
• CID: 82451
• PubChem ID: 10798
• Update Time: 2025-04-18

2-methyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-imidazoline
• Lysidine
• Lysidene
• 2-methyl-4,5-dihydro-1H-imidazole
• 2-METHYL-2-IMIDAZOLINE TARTRATE
• 4,5-Dihydro-2-methyl-1H-imidazole
• 2-Methylimidazoline
• Methylglyoxalidine
• 1H-Imidazole, 4,5-dihydro-2-methyl-
• 2-Imidazoline, 2-methyl-
• 2-methyl imidazoline
• 2-methyl-4,5-dihydroimidazole
• VWSLLSXLURJCDF-UHFFFAOYSA-N
• 987F50E3PE
• Lysidin
• Methyl glyoxaidine
• 4,5-Dihydro-2-methyl-1H-imidazol
• PubChem10179
• 2-Methyl-4,5-dihydro-1H-imidazole #
• 2-Methyl-.delta.2-imidazoline
• CHEMBL3935635
• AI3-16866
• 2-methyl4,5-dihydroimidazole
• FT-0612921
• InChI=1/C4H8N2/c1-4-5-2-3-6-4/h2-3H2,1H3,(H,5,6)
• 2-Methyl-2-imidazoline, 95%
• CS-0282476
• UNII-987F50E3PE
• MFCD00051490
• Z204020260
• EN300-25444
• 2-Methyl-20imidazolin
• 2-methyl-4,5-dihydro-1h imidazole
• 4-Amino-2-(N(6)-lysino)-1-ribofuranosylpyrimidine
• 5-23-03-00385 (Beilstein Handbook Reference)
• BRN 0104225
• 4,5-Dihydro-2-methyl-1H-imidazol [IUPAC]
• A829579
• AKOS000271199
• M0579
• 4-methyl-2-imidazoline
• DTXSID2060204
• 534-26-9
• LYSIDINE [MI]
• AS-61384
• VWSLLSXLURJCDF-UHFFFAOYSA-
• Q423614
• EINECS 208-596-6
• NS00042571
• F1918-0077
• s11926
• 2-Imidazoline, Delta, 2-methyl-

• MDL： MFCD00051490
• Inchi： 1S/C4H8N2/c1-4-5-2-3-6-4/h2-3H2,1H3,(H,5,6)
• InChI Key： VWSLLSXLURJCDF-UHFFFAOYSA-N
• SMILES： N1C(C)=NCC1
• BRN： 0104225

Computed Properties

• Exact Mass: 84.06870
• Monoisotopic Mass: 84.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 24.4

Experimental Properties

• Color/Form: Needle crystal
• Density: 0.8938 (rough estimate)
• Melting Point: 102.0 to 105.0 deg-C
• Boiling Point: 130°C/50mmHg(lit.)
• Flash Point: 197°C
• Refractive Index: 1.5037 (estimate)
• Water Partition Coefficient: Soluble in water, alcohol, chloroform.
• PSA: 24.39000
• LogP: -0.22760
• Solubility: Soluble in water \ ethanol and chloroform, insoluble in ether, insoluble in benzene and carbon tetrachloride
• Merck: 5635

2-methyl-4,5-dihydro-1H-imidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：NI4804995
• Hazardous Material Identification：
• Safety Term：S26;S36
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Storage Condition：(BD76760)
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds